Cas no 6951-36-6 (1H-Isoindolium,2-decyl-2-hexadecyloctahydro-, iodide (1:1))

1H-Isoindolium,2-decyl-2-hexadecyloctahydro-, iodide (1:1) structure
6951-36-6 structure
Product Name:1H-Isoindolium,2-decyl-2-hexadecyloctahydro-, iodide (1:1)
CAS No:6951-36-6
MF:C34H68IN
MW:617.814903259277
CID:527130
PubChem ID:24186831
Update Time:2025-04-19

1H-Isoindolium,2-decyl-2-hexadecyloctahydro-, iodide (1:1) Chemical and Physical Properties

Names and Identifiers

    • 1H-Isoindolium,2-decyl-2-hexadecyloctahydro-, iodide (1:1)
    • 2-decyl-2-hexadecyl-1,3,3a,4,5,6,7,7a-octahydroisoindol-2-ium,iodide
    • NSC55240
    • NSC-55240
    • SureCN2681309
    • SCHEMBL2681309
    • 2-Decyl-2-hexadecyloctahydro-1H-isoindol-2-ium iodide
    • 6951-36-6
    • DTXSID00637274
    • Inchi: 1S/C34H68N.HI/c1-3-5-7-9-11-13-14-15-16-17-18-20-22-26-30-35(29-25-21-19-12-10-8-6-4-2)31-33-27-23-24-28-34(33)32-35;/h33-34H,3-32H2,1-2H3;1H/q+1;/p-1
    • InChI Key: PZYRHOYQUXBQST-UHFFFAOYSA-M
    • SMILES: [I-].[N+]1(CCCCCCCCCC)(CCCCCCCCCCCCCCCC)CC2CCCCC2C1

Computed Properties

  • Exact Mass: 490.53554
  • Monoisotopic Mass: 617.44
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 36
  • Rotatable Bond Count: 24
  • Complexity: 444
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0A^2

Experimental Properties

  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • PSA: 0
  • LogP: 8.20800
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